1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-3-(phenylthio)propan-1-one

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-3-phenylsulfanylpropan-1-one
• InChI: InChI=1S/C21H22N2O2S2/c24-20(12-15-26-17-6-2-1-3-7-17)23-13-10-16(11-14-23)25-21-22-18-8-4-5-9-19(18)27-21/h1-9,16H,10-15H2
• InChI Key: KBESIUVRYQKZLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC3=CC=CC=C3S2)C(=O)CCSC4=CC=CC=C4
• Molecular Formula: C21H22N2O2S2
• Molecular Weight: 398.5 g/mol
• CAS No.: 1286704-14-0

Description

1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-3-(phenylthio)propan-1-one is a useful research compound. Its molecular formula is C21H22N2O2S2 and its molecular weight is 398.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of piperidine-based derivatives, including those related to 1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-3-(phenylthio)propan-1-one, has been demonstrated to yield compounds with significant anti-arrhythmic activity. This highlights the potential of such compounds in developing treatments for arrhythmia (Abdel‐Aziz et al., 2009).

• Thiazole-aminopiperidine hybrid analogues have been designed and synthesized as novel Mycobacterium tuberculosis GyrB inhibitors, showing promising activity against tuberculosis. This suggests that derivatives of the compound could be explored for their antituberculosis potential (Jeankumar et al., 2013).

• Studies on the crystal and molecular structures of related 4-benzylpiperidinyl derivatives have been conducted to understand their interactions with biological targets, which is crucial for designing drugs with improved efficacy and reduced side effects (Kubicki & Codding, 2003).

• The antimicrobial and anti-proliferative activities of novel derivatives have been evaluated, indicating that these compounds can be potent agents against various bacterial infections and cancer cell lines. This underscores the versatility of such compounds in therapeutic applications (Al-Mutairi et al., 2019).